Cas no 2694747-39-0 (Methyl 4-bromo-3-methyl-2-(methylamino)benzoate)

• Product Name: Methyl 4-bromo-3-methyl-2-(methylamino)benzoate
• CAS No: 2694747-39-0
• MF: C₁₀H₁₂BrNO₂
• MW: 258.111782073975
• CID: 5614437
• PubChem ID: 165941018
• Update Time: 2025-07-02

Methyl 4-bromo-3-methyl-2-(methylamino)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-bromo-3-methyl-2-(methylamino)benzoate
• EN300-33048081
• 2694747-39-0
• Methyl 4-bromo-3-methyl-2-(methylamino)benzoate

• Inchi： 1S/C10H12BrNO2/c1-6-8(11)5-4-7(9(6)12-2)10(13)14-3/h4-5,12H,1-3H3
• InChI Key： ISYRNXGJXYYOCN-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=O)OC)C(=C1C)NC

Computed Properties

• Exact Mass: 257.00514g/mol
• Monoisotopic Mass: 257.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 38.3Ų

Additional information on Methyl 4-bromo-3-methyl-2-(methylamino)benzoate

Recent Advances in the Study of Methyl 4-bromo-3-methyl-2-(methylamino)benzoate (CAS: 2694747-39-0) in Chemical Biology and Pharmaceutical Research

Methyl 4-bromo-3-methyl-2-(methylamino)benzoate (CAS: 2694747-39-0) is a compound of growing interest in chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, structural characterization, and biological activities, particularly its role as a building block for more complex molecules. This research briefing provides an overview of the latest findings related to this compound, highlighting its significance in the field.

The synthesis of Methyl 4-bromo-3-methyl-2-(methylamino)benzoate has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound. These efforts have facilitated its use in subsequent chemical transformations, enabling the development of novel derivatives with enhanced pharmacological properties.

One of the key areas of investigation has been the compound's potential as a precursor in the synthesis of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer. Preliminary studies suggest that derivatives of Methyl 4-bromo-3-methyl-2-(methylamino)benzoate exhibit inhibitory activity against specific kinases, making them promising candidates for further drug development.

In addition to its role in kinase inhibition, Methyl 4-bromo-3-methyl-2-(methylamino)benzoate has been explored for its antimicrobial properties. Recent in vitro studies have demonstrated its efficacy against a range of bacterial and fungal pathogens. These findings underscore the compound's versatility and potential as a scaffold for designing new antimicrobial agents, particularly in the face of rising antibiotic resistance.

Another notable application of this compound is in the field of medicinal chemistry, where it serves as an intermediate in the synthesis of more complex molecules. Researchers have utilized its reactive sites to introduce various functional groups, thereby creating libraries of compounds for high-throughput screening. This approach has led to the identification of several lead compounds with promising therapeutic potential.

Despite these advancements, challenges remain in the large-scale production and clinical translation of Methyl 4-bromo-3-methyl-2-(methylamino)benzoate derivatives. Issues such as solubility, stability, and bioavailability need to be addressed to fully realize their therapeutic potential. Ongoing research aims to overcome these hurdles through structural modifications and formulation strategies.

In conclusion, Methyl 4-bromo-3-methyl-2-(methylamino)benzoate (CAS: 2694747-39-0) represents a valuable tool in chemical biology and pharmaceutical research. Its diverse applications, from kinase inhibition to antimicrobial activity, highlight its importance in drug discovery. Future studies will likely focus on optimizing its properties and expanding its utility in therapeutic development, paving the way for novel treatments for various diseases.